Cas no 2248379-52-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2248379-52-2
• MF: C₁₆H₁₀N₄O₅
• MW: 338.274403095245
• CID: 5903959
• PubChem ID: 165857772
• Update Time: 2025-07-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248379-52-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate
• EN300-6518282

• Inchi： 1S/C16H10N4O5/c1-19-13(11(8-17-19)12-6-7-18-24-12)16(23)25-20-14(21)9-4-2-3-5-10(9)15(20)22/h2-8H,1H3
• InChI Key： DTMSESMCEPYBND-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C2=CC=NO2)C=NN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.06511943g/mol
• Monoisotopic Mass: 338.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate (CAS No. 2248379-52-2): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate (CAS No. 2248379-52-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindoline derivatives and is characterized by the presence of a 1,3-dioxo group and a 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylate has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the isoindoline ring system, which is known for its stability and rigidity, contributes to the overall structural integrity and pharmacological profile of the molecule.

In recent years, there has been a growing interest in the development of isoindoline derivatives as potential therapeutic agents. Research has shown that compounds with similar structural features exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific combination of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-4-(1,2-oxazol-5-y)-1H-pyrazole-5-carboxylate has been found to enhance its bioavailability and target specificity.

The pyrazole moiety in this compound is particularly noteworthy due to its role in modulating various biological processes. Pyrazoles are known for their ability to interact with specific protein targets, making them valuable scaffolds in drug design. The presence of the 1-methyl group further enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. Additionally, the oxazole ring provides additional stability and contributes to the overall pharmacological activity.

In terms of its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y-l 1-methyl--4(-1,-2--oxazol-< strong>< strong>-5- strong>< strong>)- strong>< strong>< strong>-pyrazole- strong>< strong>-5- strong>< strong>-carboxylate strong> p> < p >has shown promise in preclinical studies as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Furthermore, animal models have shown that this compound can effectively reduce inflammation in various tissues without significant side effects. p > < p >Another area of interest is the potential anti-cancer properties of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - methyl - 4 - ( 1 , 2 - oxazol - 5 - yl ) - 1 H - pyrazole - 5 - carboxylate strong > . Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation . The selective cytotoxicity observed in cancer cells , combined with minimal toxicity towards normal cells , makes it a promising candidate for further development as an anticancer agent . p > < p >The development of new drugs often involves extensive optimization to improve pharmacokinetic properties and reduce toxicity . In this context , research on 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - methyl - 4 - ( 1 , 2 - oxazol - 5 - yl ) - 1 H - pyrazole - 5 - carboxylate strong > has focused on modifying its structure to enhance solubility , stability , and bioavailability . Various analogs have been synthesized and evaluated for their improved pharmacological profiles . p > < p >In conclusion ,< strong > 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol strong > < strong >-) strong >< strong >carboxylate ( CAS No . strong >< strong >) strong > p >